Quinine hydrochloride

• IUPAC Name: (5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methanol;hydrochloride
• InChI: InChI=1S/C20H24N2O2.ClH/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;1H
• InChI Key: LBSFSRMTJJPTCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.Cl
• Molecular Formula: C20H25ClN2O2
• Molecular Weight: 360.9 g/mol
• CAS No.: 130-89-2

Description

Quinine hydrochloride is an alkaloid derived from the bark of the cinchona tree. It has been used for centuries as an antimalarial drug and is the active ingredient in extracts of the cinchona that have been used for that purpose since before 1633 . This compound is also a mild antipyretic and analgesic and has been used in common cold preparations .

Mechanism of Action

Target of Action

Quinine hydrochloride primarily targets the Plasmodium falciparum malaria parasite . It acts as a blood schizonticide and also has gametocytocidal activity against P. vivax and P. malariae . The compound’s primary role is to interfere with the growth and reproduction of these malarial parasites, which inhabit the red blood cells .

Mode of Action

This compound interferes with the parasite’s ability to digest hemoglobin . It also inhibits the spontaneous formation of beta-hematin (haemozoin or malaria pigment), a toxic product of the digestion of hemoglobin by parasites . Because it is a weak base, it is concentrated in the food vacuoles of P. falciparum .

Biochemical Pathways

It is known that the compound interferes with the parasite’s digestion of hemoglobin, leading to the accumulation of toxic heme and subsequent death of the parasite .

Pharmacokinetics

This compound is metabolized in the liver, primarily by CYP3A4 and CYP2C19 . It has a protein binding of 70-95% and an elimination half-life of 8-14 hours in adults, and 6-12 hours in children . About 20% of the compound is excreted through the kidneys .

Result of Action

The result of this compound’s action is the death of the malarial parasites. By inhibiting the digestion of hemoglobin and the formation of beta-hematin, the compound causes the accumulation of toxic heme within the parasites, leading to their death .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the density of bitter receptors in the duodenum may affect the release of gut and gluco-regulatory hormones and upper gut motility . Additionally, the severity of infection, routes of administration, and nutritional status can impact the pharmacokinetics of this compound .

Biochemical Analysis

Biochemical Properties

Quinine hydrochloride interacts with various enzymes and proteins. It is a weak base and is concentrated in the food vacuoles of Plasmodium falciparum . It is metabolized in the liver, mostly through CYP3A4 and CYP2C19-mediated pathways .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It has been shown to enhance the antimicrobial effects of antimicrobial blue light against multidrug-resistant Gram-negative bacteria in vitro . It also has direct effects on muscle membrane and sodium channels, making it useful in some muscular disorders .

Molecular Mechanism

The molecular mechanism of action of this compound is not entirely clear. It is thought to act by inhibiting heme polymerase, thereby allowing accumulation of its cytotoxic substrate, heme . It also has gametocytocidal activity against P. vivax and P. malariae .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For example, a study found that this compound enhanced the inactivation of multidrug-resistant Pseudomonas aeruginosa and Acinetobacter baumannii when illuminated with antimicrobial blue light .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, a study found that the addition of this compound significantly potentiated the antimicrobial effects of antimicrobial blue light in a mouse skin abrasion infection model .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is metabolized in the liver, mostly through CYP3A4 and CYP2C19-mediated pathways . The major metabolite of quinine is 3-hydroxyquinine, formed by CYP3A4 .

Transport and Distribution

This compound is transported and distributed within cells and tissues. As a weak base, it is concentrated in the food vacuoles of P. falciparum . It is also excreted through the kidneys .

Preparation Methods

The preparation of quinine hydrochloride involves transforming quinine sulfate to quinine, then dispersing the quinine into a dispersing agent, adding hydrochloric acid or introducing hydrogen chloride gas to react, and obtaining this compound through crystallization . The method uses common acids and bases, and solvents with low toxicity and low price, making it environmentally friendly and cost-effective .

Chemical Reactions Analysis

Quinine hydrochloride undergoes various chemical reactions, including:

Oxidation: Quinine can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert quinine to dihydroquinine.

Substitution: Quinine can undergo substitution reactions, particularly in the presence of strong acids or bases.

Common reagents used in these reactions include hydrochloric acid, bromine, and methanol . Major products formed from these reactions include quinone derivatives and dihydroquinine .

Scientific Research Applications

Quinine hydrochloride has a wide range of scientific research applications:

Chemistry: Used as a chiral moiety for ligands in asymmetric dihydroxylation and other chiral catalyst backbones.

Biology: Investigated for its ability to inhibit abnormal immune responses and used in the treatment of immune disorder diseases such as lupus erythematosus and rheumatoid arthritis.

Medicine: Remains a relevant antimalarial drug, used for the treatment of severe and cerebral malaria, and in combination with doxycycline against multidrug-resistant malaria parasites.

Industry: Used in the preparation of electrodes selective in chemical analysis and as an effective ingredient in pest-resistant medicines.

Comparison with Similar Compounds

Quinine hydrochloride can be compared with other similar compounds such as hydroxychloroquine and artemether/lumefantrine:

Hydroxychloroquine: Used for lupus, rheumatoid arthritis, and malaria prevention.

Artemether/lumefantrine: Used for the treatment of malaria and is considered more efficacious with fewer side effects.

This compound remains unique due to its long history of use, slow development of resistance, and its specific applications in severe malaria cases .

Biological Activity

Quinine hydrochloride (Q-HCL), a well-known alkaloid derived from the bark of the cinchona tree, has been extensively studied for its diverse biological activities. Primarily recognized for its antimalarial properties, quinine also exhibits antimicrobial, pharmacological, and toxicological effects. This article explores the biological activity of this compound, presenting research findings, case studies, and relevant data tables to illustrate its multifaceted roles.

Antimicrobial Activity

This compound has demonstrated significant antimicrobial properties, particularly against multidrug-resistant (MDR) Gram-negative bacteria. A study investigated the capacity of Q-HCL to enhance the efficacy of antimicrobial blue light (aBL) against Pseudomonas aeruginosa and Acinetobacter baumannii. The results indicated that Q-HCL not only augmented the inactivation of these bacteria but also showed a dose-dependent effect on bacterial viability.

Key Findings:

• In vitro and in vivo studies : Q-HCL combined with aBL resulted in a greater than 7-log reduction in bacterial counts at specific concentrations (≥0.500 mg/mL) .
• Biofilm disruption : Q-HCL was effective in disrupting bacterial biofilms, achieving significant reductions in viable cell counts .

Pharmacological Effects

Quinine's pharmacological effects extend beyond its antimicrobial activity. It has been shown to interact with various receptors and pathways in the body:

• Bitter Taste Receptors : Quinine acts as a pharmacochaperone for bitter taste receptors (T2Rs), enhancing their surface expression without causing internalization, which is atypical for G protein-coupled receptors (GPCRs) .
• Electrophysiological Properties : Quinine and its analogs have been found to affect the electrophysiological properties of Cys-loop receptors, indicating potential implications in neuropharmacology .

Toxicological Considerations

Despite its therapeutic benefits, this compound is associated with several adverse effects, particularly at high doses. Common side effects include:

• Cinchonism : Symptoms such as tinnitus, headache, and visual disturbances are reported with doses around 100 mg or higher .
• Thrombocytopenia : Quinine can induce drug-induced thrombocytopenia, leading to significant platelet count reductions. A systematic review highlighted that quinine is a common cause of acute immune-mediated reactions resulting in thrombocytopenia .

Case Study Example

A notable case involved a 35-year-old male who developed disseminated intravascular coagulation after excessive consumption of tonic water containing quinine. His condition improved following supportive care and cessation of tonic water intake, underscoring the need for caution regarding quinine consumption .

Summary of Biological Activities

The following table summarizes key biological activities and findings related to this compound:

Activity Type	Description	Key Findings
Antimicrobial	Enhances efficacy of antimicrobial blue light against MDR bacteria	Achieved >7-log reduction at concentrations ≥0.500 mg/mL
Pharmacological	Acts as a pharmacochaperone for T2Rs	Upregulates T2R4 surface expression without internalization
Toxicological	Associated with cinchonism and thrombocytopenia	Can induce significant platelet count reductions; caution advised in high-dose scenarios